Cas no 899737-93-0 (3-(4-bromophenyl)methyl-7-(4-chlorophenyl)-1-methyl-1H,2H,3H,4H-1,3oxazolo3,2-gpurine-2,4-dione)

3-(4-bromophenyl)methyl-7-(4-chlorophenyl)-1-methyl-1H,2H,3H,4H-1,3oxazolo3,2-gpurine-2,4-dione structure
899737-93-0 structure
Product Name:3-(4-bromophenyl)methyl-7-(4-chlorophenyl)-1-methyl-1H,2H,3H,4H-1,3oxazolo3,2-gpurine-2,4-dione
CAS No:899737-93-0
MF:C21H14BrClN4O3
MW:485.717862606049
CID:5485887
Update Time:2025-05-18

3-(4-bromophenyl)methyl-7-(4-chlorophenyl)-1-methyl-1H,2H,3H,4H-1,3oxazolo3,2-gpurine-2,4-dione Chemical and Physical Properties

Names and Identifiers

    • 2-[(4-bromophenyl)methyl]-7-(4-chlorophenyl)-4-methylpurino[8,7-b][1,3]oxazole-1,3-dione
    • 3-(4-bromophenyl)methyl-7-(4-chlorophenyl)-1-methyl-1H,2H,3H,4H-1,3oxazolo3,2-gpurine-2,4-dione
    • Inchi: 1S/C21H14BrClN4O3/c1-25-18-17(19(28)27(21(25)29)10-12-2-6-14(22)7-3-12)26-11-16(30-20(26)24-18)13-4-8-15(23)9-5-13/h2-9,11H,10H2,1H3
    • InChI Key: RRZVSPOTMOAUCW-UHFFFAOYSA-N
    • SMILES: BrC1C([H])=C([H])C(=C([H])C=1[H])C([H])([H])N1C(N(C([H])([H])[H])C2=C(C1=O)N1C([H])=C(C3C([H])=C([H])C(=C([H])C=3[H])Cl)OC1=N2)=O

3-(4-bromophenyl)methyl-7-(4-chlorophenyl)-1-methyl-1H,2H,3H,4H-1,3oxazolo3,2-gpurine-2,4-dione Pricemore >>

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Additional information on 3-(4-bromophenyl)methyl-7-(4-chlorophenyl)-1-methyl-1H,2H,3H,4H-1,3oxazolo3,2-gpurine-2,4-dione

Introduction to 3-(4-bromophenyl)methyl-7-(4-chlorophenyl)-1-methyl-1H,2H,3H,4H-1,3oxazolo[3,2-g]purine-2,4-dione (CAS No. 899737-93-0)

3-(4-bromophenyl)methyl-7-(4-chlorophenyl)-1-methyl-1H,2H,3H,4H-1,3oxazolo[3,2-g]purine-2,4-dione (CAS No. 899737-93-0) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of oxazolopurines and is characterized by its unique structural features and potential biological activities. The compound's structure includes a brominated and chlorinated phenyl ring system attached to a methylated oxazolopurine core, which contributes to its diverse pharmacological properties.

The synthesis of 3-(4-bromophenyl)methyl-7-(4-chlorophenyl)-1-methyl-1H,2H,3H,4H-1,3oxazolo[3,2-g]purine-2,4-dione involves a series of multi-step reactions that require precise control over reaction conditions to ensure high yield and purity. Recent advancements in synthetic methodologies have enabled researchers to develop more efficient and scalable routes for the production of this compound. These improvements have facilitated its use in various preclinical and clinical studies.

In terms of its biological activities, 3-(4-bromophenyl)methyl-7-(4-chlorophenyl)-1-methyl-1H,2H,3H,4H-1,3oxazolo[3,2-g]purine-2,4-dione has shown promising results in several areas. One of the key areas of interest is its potential as an antiviral agent. Studies have demonstrated that this compound exhibits significant antiviral activity against a range of viruses, including herpes simplex virus (HSV) and human immunodeficiency virus (HIV). The mechanism of action is believed to involve the inhibition of viral replication through the modulation of specific viral enzymes or host cell pathways.

Beyond its antiviral properties, 3-(4-bromophenyl)methyl-7-(4-chlorophenyl)-1-methyl-1H,2H,3H,4H-1,3oxazolo[3,2-g]purine-2,4-dione has also been investigated for its anticancer potential. Preclinical studies have shown that this compound can induce apoptosis in various cancer cell lines while exhibiting minimal cytotoxicity towards normal cells. The selective cytotoxicity is attributed to the compound's ability to target specific signaling pathways involved in cancer cell proliferation and survival.

The pharmacokinetic profile of 3-(4-bromophenyl)methyl-7-(4-chlorophenyl)-1-methyl-1H,2H,3H,4H-1,3oxazolo[3,2-g]purine-2,4-dione has been extensively studied to understand its behavior in biological systems. Research has indicated that the compound has favorable absorption properties and a reasonable half-life in vivo. These characteristics make it a suitable candidate for further development as a therapeutic agent.

In addition to its therapeutic applications, 3-(4-bromophenyl)methyl-7-(4-chlorophenyl)-1-methyl-1H,2H,3H,4H-1,3oxazolo[3,2-g]purine-2,4-dione has also been explored for its potential as a research tool. Its unique structure and biological activities make it a valuable probe for studying various cellular processes and signaling pathways. For instance, it can be used to investigate the role of specific enzymes or receptors in disease pathogenesis.

The safety profile of 3-(4-bromophenyl)methyl-7-(4-chlorophenyl)-1-methyl-1H,2H,3H,4H-1,3oxazolo[3,2-g]purine-2,4-dione is another critical aspect that has been evaluated in preclinical studies. Toxicological assessments have shown that the compound is generally well-tolerated at therapeutic doses with minimal adverse effects. However, further studies are needed to fully understand its long-term safety and potential side effects.

In conclusion, 3-(4-bromophenyl)methyl-7-(4-chlorophenyl)-1-methyl-1H,2H,3H,4H-1, 3oxazolo[3,2-g]purine-2,4-dione (CAS No. 899737-93-0) represents a promising molecule with diverse biological activities and therapeutic potential. Its unique structural features and favorable pharmacological properties make it an attractive candidate for further development in both medicinal chemistry and pharmaceutical research. Ongoing studies are expected to provide more insights into its mechanisms of action and potential applications in the treatment of various diseases.

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